Cas no 2411298-12-7 (4-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylphenyl sulfurofluoridate)

• Product Name: 4-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylphenyl sulfurofluoridate
• CAS No: 2411298-12-7
• MF: C₁₆H₁₂FNO₅S
• MW: 349.33358669281
• CID: 5379458
• PubChem ID: 146102747
• Update Time: 2025-08-05

4-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2-[2-[4-[(Fluorosulfonyl)oxy]phenyl]ethyl]-1H-isoindole-1,3(2H)-dione
• 4-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylphenyl sulfurofluoridate

• Inchi： 1S/C16H12FNO5S/c17-24(21,22)23-12-7-5-11(6-8-12)9-10-18-15(19)13-3-1-2-4-14(13)16(18)20/h1-8H,9-10H2
• InChI Key： LLJPTAJWBIBLRW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCC1=CC=C(OS(F)(=O)=O)C=C1

Experimental Properties

• Density: 1.487±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.0±45.0 °C(Predicted)
• pka: -2.21±0.20(Predicted)

Additional information on 4-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylphenyl sulfurofluoridate

4-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylphenyl sulfurofluoridate: A Novel Compound with Promising Therapeutic Potential

4-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylphenyl sulfurofluoridate represents a unique class of organic compounds that have garnered significant attention in recent years due to their potential applications in pharmaceutical research. This compound, with the CAS number 2411298-12-7, is characterized by its complex molecular structure, which includes a sulfurofluoridate group and a substituted isoindole ring system. The integration of these functional groups suggests a potential for diverse biological activities, making it a subject of interest for researchers exploring new therapeutic strategies.

Recent studies have highlighted the importance of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moieties in modulating cellular signaling pathways. These structural elements are often associated with the ability to interact with specific protein targets, thereby influencing processes such as inflammation, apoptosis, and cell proliferation. The sulfurofluoridate functionality further adds to the compound's versatility, as it may participate in various chemical reactions that could be exploited in drug design.

One of the most compelling aspects of 4-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylphenyl sulfurofluoridate is its potential role in the development of targeted therapies. Researchers have demonstrated that compounds with similar structural frameworks can exhibit selective activity against cancer cells, particularly in cases of multidrug resistance. This property is highly valuable in oncology, where traditional chemotherapeutic agents often face challenges in overcoming resistance mechanisms.

Another area of focus has been the investigation of the compound's phenyl substituent. The presence of a phenyl ring in the molecular structure allows for the possibility of aromatic interactions with biological targets, such as G-protein coupled receptors (GPCRs) or ion channels. These interactions could lead to the modulation of neurotransmitter release, making the compound a potential candidate for the treatment of neurological disorders.

Recent advancements in computational chemistry have enabled the prediction of the compound's behavior in biological systems. Molecular docking studies have suggested that the isoindole ring system may act as a scaffold for binding to specific enzyme targets, such as kinases or proteases. This finding is particularly relevant in the context of developing inhibitors for diseases associated with aberrant enzymatic activity, such as Alzheimer's disease or cardiovascular conditions.

The synthesis of 4-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-y1)ethylphenyl sulfurofluoridate has also been the subject of recent research. Novel synthetic routes have been developed to achieve high yields while minimizing byproducts, which is critical for the scalability of pharmaceutical production. These methods often involve advanced organic reactions, such as nucleophilic substitution or electrophilic aromatic substitution, which are well-established in the field of medicinal chemistry.

One of the most promising applications of this compound is its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis or inflammatory bowel disease, are often driven by the overactivation of immune cells. The sulfurofluoridate group may contribute to the compound's ability to modulate inflammatory pathways, potentially offering a new therapeutic approach for these conditions.

Additionally, the compound's ethylphenyl substituent has been linked to the modulation of lipid metabolism. This could have implications for the treatment of metabolic disorders, such as type 2 diabetes or obesity, where dysregulated lipid homeostasis plays a central role. Further research is needed to fully understand the mechanisms by which this compound influences metabolic processes.

Recent studies have also explored the compound's potential in the field of neuropharmacology. The isoindole ring system is known to be present in several neuroactive compounds, suggesting that this molecule may interact with neurotransmitter systems in the brain. This could make it a candidate for the treatment of neurological conditions such as Parkinson's disease or epilepsy.

The development of new therapeutic agents often requires a deep understanding of the compound's interactions with biological targets. In the case of 4-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylphenyl sulfurofluoridate, researchers have employed techniques such as X-ray crystallography and NMR spectroscopy to elucidate its molecular conformation and binding interactions. These insights are crucial for the rational design of more effective derivatives.

The compound's potential applications extend beyond traditional pharmaceutical uses. In the field of materials science, the sulfurofluoridate group may offer unique properties that could be exploited in the development of new materials for biomedical applications, such as drug delivery systems or tissue engineering scaffolds.

Despite the promising findings, there are still challenges to be addressed in the development of this compound. One of the primary concerns is the optimization of its pharmacokinetic profile to ensure adequate bioavailability and minimal side effects. Additionally, further studies are needed to confirm its safety and efficacy in preclinical models before advancing to clinical trials.

Overall, 4-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylphenyl sulfurofluoridate represents a fascinating area of research with the potential to impact multiple therapeutic areas. Its unique molecular structure and the functional groups it contains suggest a wide range of applications in medicine and beyond. Continued exploration of its properties and mechanisms of action will be essential in unlocking its full potential as a therapeutic agent.